5-chloro-2-(methylsulfanyl)-N-[2-(propan-2-yl)-1,3-benzoxazol-5-yl]pyrimidine-4-carboxamide

• IUPAC Name: 5-chloro-2-methylsulfanyl-N-(2-propan-2-yl-1,3-benzoxazol-5-yl)pyrimidine-4-carboxamide
• InChI: InChI=1S/C16H15ClN4O2S/c1-8(2)15-20-11-6-9(4-5-12(11)23-15)19-14(22)13-10(17)7-18-16(21-13)24-3/h4-8H,1-3H3,(H,19,22)
• InChI Key: VQTDHEZSAOXZIM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC2=C(O1)C=CC(=C2)NC(=O)C3=NC(=NC=C3Cl)SC
• Molecular Formula: C16H15ClN4O2S
• Molecular Weight: 362.8 g/mol

Description

“5-Chloro-2-(methylthio)pyrimidine-4-carboxylic acid” is an organic compound. It is a white crystalline solid.

Synthesis Analysis

This compound can be synthesized by reacting 2-(methylthio)pyrimidine-4-carboxylic acid with 5-chloro-4-(trifluoromethyl)pyrimidine.

Molecular Structure Analysis

The molecular formula of this compound is C6H5ClN2O2S. The predicted density is 1.59±0.1 g/cm3.

Physical And Chemical Properties Analysis

The melting point of this compound is 165 °C (dec.). The predicted boiling point is 396.4±22.0 °C. It has a low solubility in water but can dissolve in organic solvents like ethanol and dimethyl sulfoxide.

Mechanism of Action

This compound is reported to be used in the preparation of phosphatidylinositol phosphate kinase inhibitors and ALK kinase inhibitors.

Safety and Hazards

This compound is labeled as an irritant (Xi). It can cause irritation to the eyes, respiratory system, and skin. Proper personal protective measures, such as wearing gloves, protective eyewear, and lab coats, should be taken to avoid contact with skin and eyes.